Cas no 144128-79-0 (5-Pyridin-2-ylcyclohexane-1,3-dione)

5-Pyridin-2-ylcyclohexane-1,3-dione structure
144128-79-0 structure
Product Name:5-Pyridin-2-ylcyclohexane-1,3-dione
CAS No:144128-79-0
MF:C11H11NO2
MW:189.210542917252
CID:1039693
PubChem ID:10465104
Update Time:2025-04-20

5-Pyridin-2-ylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 5-Pyridin-2-ylcyclohexane-1,3-dione
    • 5-(2-pyridinyl)-1,3-cyclohexanedione
    • 5-(2-pyridyl)cyclohexane-1,3-dione
    • 5-(pyridin-2-yl)cyclohexane-1,3-dione
    • ANW-67253
    • CTK7H2179
    • SBB055324
    • SureCN7568818
    • 1,3-Cyclohexanedione, 5-(2-pyridinyl)-
    • 5-Pyridin-2-yl-cyclohexane-1,3-dione
    • ZCTSQHXOYMTGLP-UHFFFAOYSA-N
    • MFCD11840302
    • A847225
    • 144128-79-0
    • AKOS016006631
    • SCHEMBL7568818
    • DTXSID10440317
    • DB-333130
    • MDL: MFCD11840302
    • Inchi: 1S/C11H11NO2/c13-9-5-8(6-10(14)7-9)11-3-1-2-4-12-11/h1-4,8H,5-7H2
    • InChI Key: ZCTSQHXOYMTGLP-UHFFFAOYSA-N
    • SMILES: O=C1CC(CC(C2C=CC=CN=2)C1)=O

Computed Properties

  • Exact Mass: 189.078978594g/mol
  • Monoisotopic Mass: 189.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 47Ų

Experimental Properties

  • Boiling Point: 386.791°C at 760 mmHg

5-Pyridin-2-ylcyclohexane-1,3-dione Security Information

  • Storage Condition:Sealed in dry,2-8°C

5-Pyridin-2-ylcyclohexane-1,3-dione Pricemore >>

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